Cas no 150811-28-2 (1-Methoxy-2-methyl-4-(isopropylthio)benzene)

• Product Name: 1-Methoxy-2-methyl-4-(isopropylthio)benzene
• CAS No: 150811-28-2
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD31621827
• CID: 2918171
• Update Time: 2023-08-10

1-Methoxy-2-methyl-4-(isopropylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-2-methyl-4-(isopropylthio)benzene

• MDL： MFCD31621827
• Inchi： 1S/C11H16OS/c1-8(2)13-10-5-6-11(12-4)9(3)7-10/h5-8H,1-4H3
• InChI Key： NNPZSXWEIXHLJQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 4.1
• Topological Polar Surface Area: 34.5